N-(9H-fluoren-2-yl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide

Specification

• CAS No.: 1396865-44-3
• Molecular Formula: C24H24N4O
• Molecular Weight: 384.483
• IUPAC Name: N-(9H-fluoren-2-yl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide
• Standard InChI: InChI=1S/C24H24N4O/c1-16-6-9-23(27-26-16)28-12-10-17(11-13-28)24(29)25-20-7-8-22-19(15-20)14-18-4-2-3-5-21(18)22/h2-9,15,17H,10-14H2,1H3,(H,25,29)
• Standard InChI Key: SLPNHEDURSNZKD-UHFFFAOYSA-N
• SMILES: CC1=NN=C(C=C1)N2CCC(CC2)C(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4

Introduction

N-(9H-fluoren-2-yl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide is a complex organic compound with a molecular formula of C24H24N4O and a molecular weight of 384.5 g/mol. This compound combines structural elements from fluorene, piperidine, and pyridazine, making it a candidate for various pharmacological applications due to its diverse functional groups.

Synthesis and Preparation

The synthesis of N-(9H-fluoren-2-yl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide typically involves multi-step reactions that require careful control of conditions to ensure high purity and yield. Common methods might include the reaction of a piperidine derivative with fluoren-2-yl and pyridazin-3-yl precursors, followed by carboxamide formation.

Biological Activity and Potential Applications

While specific biological activity data for N-(9H-fluoren-2-yl)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxamide is limited, compounds with similar structures often exhibit pharmacological properties. The presence of piperidine and pyridazine rings suggests potential activity as neurotransmitter modulators or enzyme inhibitors. Further research is needed to explore its therapeutic potential.

Safety and Handling

Given the lack of detailed safety data, handling this compound should follow general guidelines for organic chemicals, including wearing protective gear and working in a well-ventilated area. The compound's chemical structure suggests potential reactivity, so it should be stored in a stable environment.